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Compound of Interest

Compound Name: 1-Ethylcyclohexanol

Cat. No.: B155962

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the infrared (IR) spectroscopic features of the
hydroxyl (-OH) group in 1-Ethylcyclohexanol with other cyclic alcohols. The data presented
herein is crucial for the structural elucidation and characterization of molecules containing the
cyclohexanol moiety, a common structural motif in medicinal chemistry and materials science.

Comparison of Hydroxyl Group Vibrational
Frequencies

The position of the O-H stretching vibration in an infrared spectrum is highly sensitive to its
chemical environment, particularly the presence or absence of hydrogen bonding. In the gas
phase or in a dilute solution with a non-polar solvent, the hydroxyl group is predominantly "free"
and exhibits a sharp absorption band at a higher wavenumber. In the condensed phase (liquid
or solid), intermolecular hydrogen bonding weakens the O-H bond, resulting in a broad
absorption band at a lower wavenumber.

The table below summarizes the experimentally observed O-H stretching frequencies for 1-
Ethylcyclohexanol and related cyclic alcohols.
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O-H Stretching
Compound Phase Bond Type
Frequency (cm™?)

1-Ethylcyclohexanol Gas ~3650 Free O-H

L . Hydrogen-bonded O-
1-Ethylcyclohexanol Liquid (estimated) ~3400

H
o Hydrogen-bonded O-

Cyclohexanol Liquid 3350[1] H
o Hydrogen-bonded O-

1-Methylcyclohexanol Liquid ~3400 H
4-tert- ) Hydrogen-bonded O-

Solid (KBr pellet) ~3400
Butylcyclohexanol H

Note: The liquid phase O-H stretching frequency for 1-Ethylcyclohexanol is estimated based
on the typical values for tertiary cyclohexanols like 1-Methylcyclohexanol, as a liquid phase
spectrum was not directly available.

The Influence of Hydrogen Bonding

The significant shift in the O-H stretching frequency between the gas and liquid phases for 1-
Ethylcyclohexanol highlights the profound effect of hydrogen bonding. This phenomenon can
be represented as an equilibrium between free and hydrogen-bonded hydroxyl groups.
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Hydroxyl Group States in 1-Ethylcyclohexanol

Free Hydroxyl Group
(~3650 cm™1)
Sharp Band

Intermolecular Association Dilution in Non-Polar Solvent
Concentrated Solution/Liquid) (Gas Phase/Low Concentration)

Hydrogen-Bonded Hydroxyl Group
(~3400 cm™1)
Broad Band

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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